Cas no 1314985-57-3 (tert-Butyl 3-ethoxyazetidine-1-carboxylate)

• Product Name: tert-Butyl 3-ethoxyazetidine-1-carboxylate
• CAS No: 1314985-57-3
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD09907652
• CID: 1025225
• PubChem ID: 56777207
• Update Time: 2025-11-05

tert-Butyl 3-ethoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-ethoxyazetidine-1-carboxylate
• MFCD09907652
• CS-0208948
• tert-Butyl3-ethoxyazetidine-1-carboxylate
• BS-20526
• SB50860
• 1-Azetidinecarboxylic acid, 3-ethoxy-, 1,1-dimethylethyl ester
• DTXSID70718524
• SCHEMBL13677268
• 1-BOC-3-Ethoxyazetidine
• AKOS015999062
• 1314985-57-3

• MDL： MFCD09907652
• Inchi： 1S/C10H19NO3/c1-5-13-8-6-11(7-8)9(12)14-10(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： NUFDXEJEAPMNNX-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.9±33.0 °C at 760 mmHg
• Flash Point: 106.2±25.4 °C
• PSA: 38.77000
• LogP: 1.58010
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

tert-Butyl 3-ethoxyazetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-ethoxyazetidine-1-carboxylate

tert-Butyl 3-ethoxyazetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1314985-57-3, known as tert-butyl 3-ethoxyazetidine-1-carboxylate, is a fascinating molecule that has garnered attention in various fields of chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring heterocycle, and its structure incorporates a tert-butyl group and an ethoxy substituent. The combination of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and advanced materials.

tert-butyl 3-ethoxyazetidine-1-carboxylate is synthesized through a series of well-established organic reactions, including alkylation, esterification, and ring-closing processes. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Its structure is characterized by the azetidine ring, which is known for its unique electronic properties and conformational flexibility. The tert-butyl group imparts steric bulk, while the ethoxy group introduces electronic diversity, making this compound highly customizable for specific applications.

One of the most promising areas of research involving tert-butyl 3-ethoxyazetidine-1-carboxylate is its role in drug discovery. The azetidine framework has been extensively studied for its potential as a bioisostere of other heterocycles, such as piperidines and morpholines. Recent studies have demonstrated that this compound exhibits modulatory effects on various enzyme systems, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, tert-butyl 3-ethoxyazetidine-1-carboxylate has shown potential in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways makes it a candidate for developing novel pesticides and herbicides. Recent research has focused on optimizing its bioavailability and stability under environmental conditions to enhance its efficacy in agricultural settings.

The versatility of tert-butyl 3-ethoxyazetidine-1-carboxylate extends to materials science as well. Its unique chemical properties make it an attractive candidate for designing advanced polymers and coatings with tailored mechanical and thermal properties. Researchers are exploring its use as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

From a synthetic chemistry perspective, the study of tert-butyl 3-ethoxyazetidine-1-carboxylate has led to the development of novel reaction pathways and catalytic systems. For instance, recent breakthroughs in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for applications requiring high optical purity.

In conclusion, CAS No. 1314985-57-3 or tert-butyl 3-ethoxyazetidine-1-carboxylate stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmacology, agriculture, and materials science highlight its significance as a multifaceted compound with immense potential for future innovations.